Cas no 4735-54-0 (2-(naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate)

2-(Naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate is a specialized organic compound featuring a naphthyl group linked to a toluenesulfonate ester moiety. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of more complex aromatic systems. The compound’s sulfonate group enhances its utility in nucleophilic substitution reactions, while the naphthyl component contributes to its potential use in materials science, such as in liquid crystals or fluorescent probes. Its well-defined molecular architecture ensures consistent performance in controlled reactions. Suitable for research and industrial applications, this compound offers a balance of stability and reactivity for advanced chemical transformations.

2-(naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate structure

4735-54-0 structure

Product Name:2-(naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate

CAS No:4735-54-0

MF:C₁₉H₁₈O₃S

MW:326.409424304962

MDL:MFCD06654712

CID:930885

PubChem ID:270483

Update Time:2025-06-08

2-(naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

- 2-naphthalen-1-ylethyl 4-methylbenzenesulfonate
- 1-(2-tosylethyl)naphthalene
- 2-(1-naphthyl)ethyl p-toluenesulfonate
- 2-(1-naphthyl)ethyl tosylate
- 2-(1-naphthyl)-ethyl tosylate
- 2-(naphthalen-1-yl)ethyl 4-methylbenzenesulfonate
- 2-(naphthalen-1-yl)ethyl p-toluenesulfonate
- AC1L6OP8
- AC1Q6Y8V
- AG-K-01738
- AR-1C9568
- CTK4I9881
- NSC112914
- p-Toluolsulfonsaeure-< 2-naphthyl-(1)-ethylester>
- toluene-4-sulfonic acid 2-naphthalen-1-yl-ethyl ester
- 2-(naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate
- SCHEMBL5966612
- LFWBXHYTNKEQAI-UHFFFAOYSA-N
- 4735-54-0
- N-[4-chloro-2-(trifluoromethoxy)phenyl]-2,6-difluoro-3-nitro-benzamide
- DS-011927
- [2-(1-naphthalenyl)ethyl]4-methylbenzenesulfonate
- DTXSID20296968
- EN300-21628330
- NSC-112914
- MDL： MFCD06654712
- Inchi： 1S/C19H18O3S/c1-15-9-11-18(12-10-15)23(20,21)22-14-13-17-7-4-6-16-5-2-3-8-19(16)17/h2-12H,13-14H2,1H3
- InChI Key： LFWBXHYTNKEQAI-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1=CC=CC2C=CC=CC1=2

Computed Properties

Exact Mass: 326.09774
Monoisotopic Mass: 326.098
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.23
Boiling Point: 513.8°C at 760 mmHg
Flash Point: 264.5°C
Refractive Index: 1.622
PSA: 43.37
LogP: 5.17700

2-(naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-21628330-0.05g	2-(naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate	4735-54-0	0.05g	$348.0	2023-09-16
Enamine	EN300-21628330-0.1g	2-(naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate	4735-54-0	0.1g	$364.0	2023-09-16
Enamine	EN300-21628330-0.25g	2-(naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate	4735-54-0	0.25g	$381.0	2023-09-16
Enamine	EN300-21628330-0.5g	2-(naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate	4735-54-0	0.5g	$397.0	2023-09-16
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Enamine	EN300-21628330-1g	2-(naphthalen-1-yl)ethyl 4-methylbenzene-1-sulfonate	4735-54-0	1g	$414.0	2023-09-16
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